Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone structure

1202527-94-3 structure

Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone

CAS No:1202527-94-3

MF:C₁₀H₉BrN₂O

MW:253.095261335373

MDL:MFCD28128506

CID:2111381

PubChem ID:67069768

Update Time:2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

Exact Mass: 251.99000
Monoisotopic Mass: 251.98983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 2.76730

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1133081-5g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one	1202527-94-3	95%	5g	$3800	2024-07-23
Aaron	AR022ICS-1g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	1g	$800.00	2025-02-13
Aaron	AR022ICS-250mg	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	250mg	$500.00	2025-02-13

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone) Related Products

Recommended suppliers

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk